(2-Cyclopropoxy-4-fluorophenyl)methanamine

• IUPAC Name: (2-cyclopropyloxy-4-fluorophenyl)methanamine
• InChI: InChI=1S/C10H12FNO/c11-8-2-1-7(6-12)10(5-8)13-9-3-4-9/h1-2,5,9H,3-4,6,12H2
• InChI Key: MIEXLRSSFJSKQW-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=CC(=C2)F)CN
• Molecular Formula: C10H12FNO
• Molecular Weight: 181.21 g/mol

Description

(2-Cyclopropoxy-4-fluorophenyl)methanamine, also known as CPFMA, is a cyclic amine compound belonging to the class of heterocyclic compounds. It is a colorless, odourless, crystalline solid with a molecular weight of 197.20 g/mol. CPFMA is an important intermediate used in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. It is also used as a starting material in the synthesis of a variety of other compounds such as aryl amines and heterocyclic compounds.

Scientific Research Applications

(2-Cyclopropoxy-4-fluorophenyl)methanamine is an important intermediate used in the synthesis of a variety of pharmaceuticals, agrochemicals, and other fine chemicals. It is also used as a starting material in the synthesis of a variety of other compounds such as aryl amines and heterocyclic compounds. (2-Cyclopropoxy-4-fluorophenyl)methanamine has been studied extensively for its potential applications in drug discovery and development, as well as in the synthesis of a variety of other compounds.

Mechanism of Action

The mechanism of action of (2-Cyclopropoxy-4-fluorophenyl)methanamine is not yet fully understood. However, it is believed that (2-Cyclopropoxy-4-fluorophenyl)methanamine acts as an inhibitor of the enzyme monoamine oxidase (MAO), which is involved in the metabolism of neurotransmitters such as serotonin and dopamine. In addition, (2-Cyclopropoxy-4-fluorophenyl)methanamine is thought to act as an agonist of the serotonin receptor 5-HT2A, which is involved in the regulation of mood and behavior.
Biochemical and Physiological Effects
(2-Cyclopropoxy-4-fluorophenyl)methanamine is believed to have a variety of biochemical and physiological effects. It is thought to act as an inhibitor of the enzyme monoamine oxidase (MAO), which is involved in the metabolism of neurotransmitters such as serotonin and dopamine. In addition, (2-Cyclopropoxy-4-fluorophenyl)methanamine is thought to act as an agonist of the serotonin receptor 5-HT2A, which is involved in the regulation of mood and behavior. Moreover, (2-Cyclopropoxy-4-fluorophenyl)methanamine has been found to have anti-inflammatory and anti-oxidant properties, as well as to be a potent inhibitor of the enzyme acetylcholinesterase.

Advantages and Limitations for Lab Experiments

The use of (2-Cyclopropoxy-4-fluorophenyl)methanamine in laboratory experiments has several advantages. First, it is an inexpensive and readily available compound, which makes it an ideal starting material for the synthesis of a variety of other compounds. Second, it is easy to handle and store, making it suitable for use in a variety of laboratory experiments. Finally, (2-Cyclopropoxy-4-fluorophenyl)methanamine is relatively stable and can be stored for long periods of time without significant degradation.
However, there are also some limitations to the use of (2-Cyclopropoxy-4-fluorophenyl)methanamine in laboratory experiments. First, (2-Cyclopropoxy-4-fluorophenyl)methanamine is a relatively strong base, which can cause the formation of unwanted side products in some reactions. Second, (2-Cyclopropoxy-4-fluorophenyl)methanamine is a relatively reactive compound and can undergo a variety of side reactions, which can lead to the formation of unwanted by-products. Finally, (2-Cyclopropoxy-4-fluorophenyl)methanamine is not very soluble in water, which can limit its use in certain reactions.

Future Directions

The potential applications of (2-Cyclopropoxy-4-fluorophenyl)methanamine are far-reaching and there are a variety of future directions in which research can be conducted.
1. Further research can be conducted to investigate the mechanism of action of (2-Cyclopropoxy-4-fluorophenyl)methanamine and its effects on neurotransmitter metabolism.
2. Research can also be conducted to investigate the anti-inflammatory and anti-oxidant properties of (2-Cyclopropoxy-4-fluorophenyl)methanamine.
3. Research can also be conducted to investigate the potential of (2-Cyclopropoxy-4-fluorophenyl)methanamine as an inhibitor of the enzyme acetylcholinesterase.
4. Research can also be conducted to investigate the potential of (2-Cyclopropoxy-4-fluorophenyl)methanamine as a starting material for the synthesis of a variety of other compounds.
5. Research can also be conducted to investigate the potential of (2-Cyclopropoxy-4-fluorophenyl)methanamine as an inhibitor of other enzymes.
6. Research can also be conducted to investigate the potential of (2-Cyclopropoxy-4-fluorophenyl)methanamine as an activator of other receptors.
7. Research can also be conducted to investigate the potential of (2-Cyclopropoxy-4-fluorophenyl)methanamine as an inhibitor of other cellular processes.
8. Research can also be conducted to investigate the potential of (2-Cyclopropoxy-4-fluorophenyl)methanamine as a drug delivery system.
9. Research can also be conducted to investigate the potential of (2-Cyclopropoxy-4-fluorophenyl)methanamine as a therapeutic agent.
10. Research can also be conducted to investigate the potential of (2-Cyclopropoxy-4-fluorophenyl)methanamine as a diagnostic agent.

Synthesis routes and methods

Procedure details

To a 0° C. suspension of lithium aluminum hydride in THF (1M, 15 mL, 15 mmol) was added 2-cyclopropoxy-4-fluorobenzonitrile in 14 mL diethyl ether dropwise. The reaction solution was stirred for 3 hours, gradually warming to room temperature, at which point it was recooled to 0° C., an additional 8 mL lithium aluminum hydride in THF (1M, 8 mmol) added, and stirred for an additional 90 minutes. The reaction was quenched by sequential addition of 0.9 mL water, 0.9 mL 15% NaOH(aq), and 2.7 mL water. The reaction was filtered through celite with diethyl ether rinses, dried over MgSO4, and concentrated to afford 2-cyclopropoxy-4-fluorobenzylamine of sufficient purity to carry on as crude. 1H-NMR (400 MHz, Chloroform-d) δ 7.17-7.08 (m, 1H), 6.96 (dd, J=10.9, 2.4 Hz, 1H), 6.61 (td, J=8.3, 2.5 Hz, 1H), 3.78-3.66 (m, 3H), 0.89-0.72 (m, 4H).